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Compound of Interest

Compound Name: 1,3-Diiodo-5-nitrobenzene

Cat. No.: B1340216 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Diiodo-5-nitrobenzene. Tailored for researchers, scientists, and drug development

professionals, this document outlines procedural, step-by-step guidance to ensure the safe

handling and disposal of this hazardous chemical, reinforcing our commitment to laboratory

safety and responsible chemical management.

The Critical Importance of Proper Disposal:
Understanding the Risks
1,3-Diiodo-5-nitrobenzene (C₆H₃I₂NO₂) is a halogenated nitroaromatic compound that

presents significant health and environmental hazards.[1] Its proper disposal is not merely a

regulatory requirement but a critical step in protecting laboratory personnel and the

environment. The presence of both iodine and a nitro group on the aromatic ring contributes to

its toxicity and reactivity.

Key Hazards Associated with 1,3-Diiodo-5-nitrobenzene:

Toxicity: This compound is harmful if swallowed, in contact with skin, or inhaled.[1]

Irritation: It is known to cause skin and serious eye irritation.[1]

Respiratory Issues: Inhalation may lead to respiratory irritation.[1]
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Given these hazards, it is imperative to handle this chemical with the utmost care and to ensure

that its disposal pathway is secure and compliant with all applicable regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1,3-Diiodo-5-
nitrobenzene.

Property Value Source

Molecular Formula C₆H₃I₂NO₂ [1]

Molecular Weight 374.90 g/mol [1]

CAS Number 57830-60-1 [1]

Hazard Statements
H302, H312, H315, H319,

H332, H335
[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1,3-Diiodo-5-nitrobenzene.
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Caption: Disposal workflow for 1,3-Diiodo-5-nitrobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1340216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
The following protocol provides a detailed, step-by-step methodology for the safe disposal of

1,3-Diiodo-5-nitrobenzene.

Part 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling 1,3-Diiodo-5-nitrobenzene for disposal, ensure you are wearing the

appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A flame-retardant lab coat should be worn to protect from splashes.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.

Part 2: Waste Segregation and Collection

Identify Waste Stream: 1,3-Diiodo-5-nitrobenzene waste should be classified as a

hazardous chemical waste.

Use a Designated Container:

Select a container that is compatible with the chemical. A high-density polyethylene

(HDPE) or glass container with a secure screw cap is recommended.

The container must be clean and free of any contaminants that could react with the waste.

Segregate from Incompatible Waste: Do not mix 1,3-Diiodo-5-nitrobenzene waste with

other waste streams, especially strong bases or oxidizing agents, to prevent unwanted

chemical reactions.[2][3]
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Transferring the Waste:

If transferring solid waste, use a dedicated scoop or spatula.

If the waste is in a solution, pour carefully to avoid splashing. A funnel can be beneficial.

Do not fill the container to more than 80% of its capacity to allow for expansion.

Part 3: Labeling and Interim Storage

Proper Labeling: Immediately after transferring the waste, label the container clearly. The

label must include:

The words "Hazardous Waste"

The full chemical name: "1,3-Diiodo-5-nitrobenzene"

The primary hazards (e.g., "Toxic," "Irritant")

The date of accumulation

The name of the principal investigator or laboratory contact

Secure Storage:

Store the labeled waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated, away from sources of ignition, and have secondary

containment to capture any potential leaks.

Maintain a log of the accumulated waste.

Part 4: Final Disposal

Engage a Licensed Disposal Company: The disposal of 1,3-Diiodo-5-nitrobenzene must be

handled by a licensed and reputable hazardous waste disposal company. These companies
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are equipped to manage and treat hazardous chemicals in compliance with federal, state,

and local regulations.[4]

Provide Necessary Documentation: Be prepared to provide the disposal company with a

Safety Data Sheet (SDS) for 1,3-Diiodo-5-nitrobenzene and an accurate description of the

waste.

Anticipated Disposal Method - Incineration:

The most probable method of disposal for this compound is high-temperature incineration.

[4] This process is designed to destroy the organic molecule.

Incineration of iodinated organic compounds requires specialized off-gas treatment

systems to capture the resulting iodine and prevent its release into the atmosphere.[5][6]

Wet scrubbers are often employed for this purpose.[6][7]

On-site Treatment (Not Recommended for Standard Laboratories): While chemical reduction

of the nitro group is a known reaction for halogenated nitroaromatics, attempting to

neutralize the hazardous properties of 1,3-Diiodo-5-nitrobenzene in a standard laboratory

setting is not recommended due to the potential for hazardous byproducts and incomplete

reactions.[8][9][10] Such procedures should only be carried out by trained professionals in a

dedicated facility.

Trustworthiness and Self-Validation
This protocol is designed as a self-validating system. Adherence to each step, from wearing the

correct PPE to engaging a licensed disposal vendor, ensures a chain of custody and a

documented process that is both safe and compliant. Regular internal audits of your

laboratory's waste management practices are recommended to ensure ongoing adherence to

these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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